
Application Notes and Protocols: Preparation of
LY117018 TFA Stock Solution

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: LY117018 TFA

Cat. No.: B12368364

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LY117018 is a selective estrogen receptor modulator (SERM) that is structurally related to

raloxifene. It is a valuable tool in endocrinology and cancer research for studying estrogen

receptor signaling pathways. LY117018 is often supplied as a trifluoroacetate (TFA) salt, which

is a remnant of the purification process from solid-phase synthesis. The TFA counterion can

influence the solubility and stability of the compound and may have biological effects in

sensitive assays. Therefore, proper preparation of a stock solution is critical for obtaining

accurate and reproducible experimental results.

These application notes provide a detailed protocol for the preparation of a stock solution of

LY117018 TFA, along with information on its chemical properties, solubility, and storage to

ensure its effective use in research applications.
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Property Value Source

Chemical Formula (LY117018) C27H25NO4S [1]

Molecular Weight (LY117018) 459.56 g/mol [1]

Chemical Formula (TFA) C2HF3O2 N/A

Molecular Weight (TFA) 114.02 g/mol N/A

Molecular Weight (LY117018

TFA Salt)
573.58 g/mol Calculated

Appearance Solid powder [1]

Primary Recommended

Solvent
Dimethyl sulfoxide (DMSO) [1]

Experimental Protocols
Materials and Equipment

LY117018 TFA (solid powder)

Anhydrous Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM LY117018 TFA Stock
Solution in DMSO

Pre-weighing Preparation: Before opening, allow the vial containing LY117018 TFA to

equilibrate to room temperature for 15-20 minutes. This prevents condensation of
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atmospheric moisture onto the compound.

Weighing the Compound: In a chemical fume hood, carefully weigh the desired amount of

LY117018 TFA powder using a calibrated analytical balance. For example, to prepare 1 mL

of a 10 mM stock solution, weigh out 0.574 mg of LY117018 TFA (Molecular Weight =

573.58 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed compound. For a 10 mM stock solution from 0.574 mg, add 100 µL of DMSO.

Dissolution: Close the vial tightly and vortex the solution until the solid is completely

dissolved. Gentle warming in a 37°C water bath for a few minutes can aid dissolution if

necessary. Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 3 months) or at -80°C for long-term storage.

Mandatory Visualization

LY117018 TFA Stock Solution Workflow

Equilibrate LY117018 TFA
to Room Temperature

Weigh Compound
(e.g., 0.574 mg)

15-20 min Add Anhydrous DMSO
(e.g., 100 µL for 10 mM) Vortex to Dissolve Aliquot into

Single-Use Tubes Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing LY117018 TFA stock solution.

Storage and Stability
The stability of LY117018 TFA in DMSO stock solutions is crucial for the reliability of

experimental outcomes. For the majority of compounds dissolved in DMSO, stock solutions can

be stored at -20°C for up to 3 months. Several freeze-thaw cycles are generally tolerated

without significant degradation of small molecule products. However, for long-term storage,
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-80°C is recommended. It is important to use anhydrous DMSO, as water can promote

compound degradation. To ensure the integrity of the compound, it is best practice to prepare

fresh dilutions in aqueous media for immediate use and not to store aqueous solutions for more

than 24 hours.

Safety Precautions
LY117018 is a potent biologically active compound. Handle with care and use appropriate

personal protective equipment (PPE), including a lab coat, safety glasses, and gloves.

Trifluoroacetic acid (TFA) is a corrosive substance. While present as a salt, caution should

be exercised.

All handling of the solid compound and preparation of the stock solution should be performed

in a well-ventilated chemical fume hood.

Dispose of all waste materials according to institutional and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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